Cas no 400753-02-8 (4-iodo-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-iodo-1H-pyrazole-5-carboxylic acid
• CAS No: 400753-02-8
• MF: C₃H₂IN₃O₂
• MW: 238.971352100372
• MDL: MFCD01821344
• CID: 1027648
• PubChem ID: 3432371
• Update Time: 2025-11-01

4-iodo-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-nitro-1H-pyrazole
• 4-iodo-1H-pyrazole-5-carboxylic acid
• AKOS005172428
• MFCD01821344
• AKOS025394674
• SB12155
• 400753-02-8
• EN300-232258
• G29724
• CS-0188754
• 4-iodo-5-nitro-1H-pyrazole
• STK506174
• DTXSID10392423
• SCHEMBL9821783
• iodonitropyrazole
• ALBB-010058
• 1H-pyrazole, 4-iodo-3-nitro-

• MDL： MFCD01821344
• Inchi： 1S/C3H2IN3O2/c4-2-1-5-6-3(2)7(8)9/h1H,(H,5,6)
• InChI Key： NEPSFLAVWLZQKP-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.91917g/mol
• Monoisotopic Mass: 238.91917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-iodo-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-iodo-1H-pyrazole-5-carboxylic acid (CAS No. 400753-02-8): Properties, Applications, and Research Insights

4-iodo-1H-pyrazole-5-carboxylic acid (CAS No. 400753-02-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrazole derivative is characterized by its unique molecular structure, combining a pyrazole core with an iodine substituent and a carboxylic acid functional group. Its chemical formula, C₄H₃IN₂O₂, reflects its potential as a versatile building block in organic synthesis. Researchers are particularly interested in its role as an intermediate for developing targeted therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's iodine atom provides distinct reactivity patterns, making it valuable for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. This property addresses the growing demand for efficient synthetic methodologies in drug discovery pipelines. Recent publications highlight its utility in constructing biologically active molecules, particularly those targeting enzyme inhibition pathways. The carboxylic acid moiety further enhances its applicability, enabling facile derivatization into esters, amides, or other functionalized compounds through standard organic transformation techniques.

From a physicochemical perspective, 4-iodo-1H-pyrazole-5-carboxylic acid typically presents as a white to off-white crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). Its stability profile makes it suitable for various laboratory-scale applications, though proper storage conditions (cool, dry environment) are recommended to maintain purity. Analytical characterization commonly employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry techniques to verify structural integrity.

In the context of drug discovery, this compound has shown promise as a precursor for kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges such as autoimmune diseases and oncology treatments. The pharmaceutical industry's shift toward small molecule therapeutics has increased demand for structurally diverse intermediates like 400753-02-8. Computational chemistry studies suggest its potential in designing allosteric modulators, leveraging the pyrazole scaffold's ability to participate in key molecular interactions with biological targets.

Environmental and green chemistry considerations have also influenced research directions involving this compound. Scientists are exploring catalyst-free synthesis routes and solvent-minimized protocols to improve the sustainability profile of derivatives derived from 4-iodo-1H-pyrazole-5-carboxylic acid. These efforts respond to the chemical industry's emphasis on eco-friendly production methods and reduced waste generation, topics frequently searched in academic and industrial databases.

The compound's relevance extends to material science applications, where its aromatic system and functional groups enable incorporation into coordination polymers or organic electronic materials. Recent patent literature describes its use in developing luminescent materials and sensor components, tapping into the expanding markets for advanced functional materials and IoT-enabled detection systems.

Quality control specifications for CAS 400753-02-8 typically require ≥95% purity (HPLC), with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical certificates and material safety data sheets, addressing the pharmaceutical industry's stringent regulatory compliance requirements. These documentation standards align with current Good Manufacturing Practice (GMP) expectations for research chemicals.

Emerging studies investigate the compound's potential in bioconjugation chemistry, particularly for creating proteolysis-targeting chimeras (PROTACs) – a hot topic in degradation therapeutics. The iodine atom's utility in radiolabeling applications also positions this molecule as valuable for diagnostic imaging research, connecting to trending searches about theranostic approaches in modern medicine.

From a commercial availability standpoint, 4-iodo-1H-pyrazole-5-carboxylic acid is offered by specialized fine chemical suppliers in quantities ranging from milligram to kilogram scales. Pricing structures reflect the compound's synthetic complexity and purification requirements, with bulk purchases often qualifying for tiered discounts. Current market analysis indicates steady demand from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Future research directions may explore the compound's utility in DNA-encoded library synthesis or fragment-based drug design, areas generating substantial interest in high-throughput screening methodologies. The continued evolution of click chemistry applications could further expand the roles of such iodinated heterocycles in biocompatible conjugation strategies.